S-(((R)-2-Amino-2-carboxyethyl)thio)-D-cysteine hydrate

• Molecular Formula: C6H14N2O5S2
• Molecular Weight: 258.3 g/mol
• IUPAC Name: (2S)-2-amino-3-[[(2R)-2-amino-2-carboxyethyl]disulfanyl]propanoic acid;hydrate
• InChI: InChI=1S/C6H12N2O4S2.H2O/c7-3(5(9)10)1-13-14-2-4(8)6(11)12;/h3-4H,1-2,7-8H2,(H,9,10)(H,11,12);1H2/t3-,4+
• InChI Key: ICZMHQITCYTQMU-HKTIBRIUSA-N
• Isomeric SMILES: C([C@H](C(=O)O)N)SSC[C@@H](C(=O)O)N.O
• Canonical SMILES: C(C(C(=O)O)N)SSCC(C(=O)O)N.O

Description

S-((®-2-Amino-2-carboxyethyl)thio)-D-cysteine hydrate is a compound that belongs to the class of organosulfur compounds It is characterized by the presence of a sulfur atom bonded to an organic moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of S-((®-2-Amino-2-carboxyethyl)thio)-D-cysteine hydrate typically involves the S-alkylation of thiols. One common method is the reaction of thiols with alkyl halides under basic conditions. For example, the reaction of cysteine with an appropriate alkyl halide in the presence of a base such as sodium hydroxide can yield the desired product .

Industrial Production Methods: Industrial production of this compound may involve more efficient and scalable methods such as the use of continuous flow reactors. These reactors allow for better control of reaction conditions and can handle larger volumes of reactants, making the process more efficient and cost-effective .